1-o-Tolyl-1H-tetrazole-5-thiol
Overview
Description
1-o-Tolyl-1H-tetrazole-5-thiol, also known as TTT, is a sulfur-containing heterocyclic compound that has been widely studied due to its potential applications as a corrosion inhibitor, a fluorescent probe, and a ligand in coordination chemistry. In recent years, TTT has also gained attention for its promising biological properties, including its ability to inhibit enzymes, scavenge free radicals, and induce apoptosis in cancer cells. In
Scientific Research Applications
Corrosion Inhibition
1-o-Tolyl-1H-tetrazole-5-thiol: has been identified as an effective inhibitor of aluminum corrosion in 1M HCl solution. This application is crucial in protecting metal surfaces in industrial settings .
Synthesis of Oxacyclic Building Blocks
The compound is utilized in the synthesis of oxacyclic building blocks through highly stereoselective radical cyclization and olefin metathesis reactions, which are fundamental processes in organic chemistry .
Antibacterial and Antifungal Properties
There is research indicating that derivatives of 5-thio substituted tetrazole, which include compounds like 1-o-Tolyl-1H-tetrazole-5-thiol , show promising antibacterial and antifungal properties. This opens up potential applications in the development of new pharmaceuticals .
Bio-isosteric Replacement for Carboxylic Acids
In medicinal chemistry, 5-substituted 1H-tetrazoles are used as a bio-isosteric replacement for carboxylic acids. This means that 1-o-Tolyl-1H-tetrazole-5-thiol could be used to modify the properties of drugs while maintaining their efficacy .
Mechanism of Action
Target of Action
It is known to be used in proteomics research , suggesting that it may interact with proteins or other biological molecules.
Biochemical Pathways
Tetrazoles, including 5-substituted 1h-tetrazoles, have been used as a bio-isosteric replacement for carboxylic acids in medicinal chemistry . This suggests that 1-o-Tolyl-1H-tetrazole-5-thiol may influence pathways where carboxylic acids play a role.
properties
IUPAC Name |
1-(2-methylphenyl)-2H-tetrazole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4S/c1-6-4-2-3-5-7(6)12-8(13)9-10-11-12/h2-5H,1H3,(H,9,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGOYHQDJHZXSNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=S)N=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50359191 |
Source
|
| Record name | 1-o-Tolyl-1H-tetrazole-5-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50359191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-o-Tolyl-1H-tetrazole-5-thiol | |
CAS RN |
53662-42-3 |
Source
|
| Record name | 1-o-Tolyl-1H-tetrazole-5-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50359191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[2,2-Bis-(1H-indol-3-yl)-ethyl]-phenylamine](/img/structure/B1616720.png)
